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Compound of Interest

Compound Name: 3-Amino-4-chlorobenzotrifluoride

Cat. No.: B091045

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available toxicological data for
3-Amino-4-chlorobenzotrifluoride (CAS No. 121-50-6). The information is compiled from
material safety data sheets, provisional peer-reviewed toxicity value (PPRTV) assessments,
and various chemical databases to support research, drug development, and safety
assessment activities.

Chemical and Physical Properties

3-Amino-4-chlorobenzotrifluoride, also known as 4-Chloro-3-(trifluoromethyl)aniline, is a
synthetically produced chemical intermediate.[1][2] It exists as a clear, faint yellow to yellow
liquid with a penetrating odor.[3]

Table 1: Physical and Chemical Properties of 3-Amino-4-chlorobenzotrifluoride
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Property Value Source(s)
Molecular Formula C7HsCIFsN [11[3]
Molecular Weight 195.57 g/mol [3]
Physical State Liquid [3]
Melting Point 10 °C [3]
Boiling Point 82-83°C @ 9-12 hPa [3]
Density 1.428 g/cm3 at 20 °C [3]
Vapor Pressure 0.15 hPa (0.11 mmHg)

Water Solubility 11 g/Lat60 °C [1][3]
log P (octanol/water) 3.19 [1]
Flash Point 75 °C (closed cup) [3]
Autoignition Temperature =560 °C

Toxicological Data

The available toxicological data for 3-Amino-4-chlorobenzotrifluoride is limited. A
comprehensive literature search conducted by the U.S. Environmental Protection Agency
(EPA) revealed no human or animal studies for acute, short-term, subchronic, or chronic
duration exposures.[1] The majority of the available data comes from preliminary toxicity
studies and in vitro assessments.

Acute Toxicity

The compound is classified as harmful if swallowed, in contact with skin, or if inhaled.[4][5]
Exposure can cause irritation to the skin, eyes, and respiratory tract.[3][6] One of the potential
health effects of inhalation is cyanosis, a bluish discoloration of the skin due to insufficient
oxygen in the blood.[3]

Table 2: Acute Toxicity Values for 3-Amino-4-chlorobenzotrifluoride
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Test Species Route Value Source(s)
LDso )
) Mouse Intraperitoneal ~100 mg/kg [1]
(Approximate)
Zebra fish (Danio
LCso (96 hours) ) - 7 mg/L [1]
rerio)
Bacteria
ECso (3 hours) (Pseudomonas - 62 mg/L [1]
putida)

Sub-chronic and Chronic Toxicity

There are currently no available studies on the sub-chronic or chronic toxicity of 3-Amino-4-

chlorobenzotrifluoride in humans or animals.[1]

Genotoxicity and Carcinogenicity

Genotoxicity: No specific studies on the genotoxicity of 3-Amino-4-chlorobenzotrifluoride

were identified in the reviewed literature.

Carcinogenicity: The carcinogenic potential of 3-Amino-4-chlorobenzotrifluoride has not

been evaluated by major regulatory bodies, including the International Agency for Research on
Cancer (IARC), the National Toxicology Program (NTP), or the U.S. EPA under its 2005

guidelines.[1]

Ecotoxicological Information

3-Amino-4-chlorobenzotrifluoride is classified as very toxic to aquatic life with long-lasting

effects.[4] Its n-octanol/water partition coefficient (log Pow) of 3.19 suggests a potential for

bioaccumulation.[1]

Experimental Protocols

Detailed experimental protocols for the available toxicological data are scarce in the public

literature.
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e Mouse LDso Study: Small groups of mice were administered increasing dosage levels of the
compound via intraperitoneal injection. Mortality was observed and recorded over a seven-
day period to determine the approximate lethal dose for 50% of the test animals (LDso). No
additional details on the methodology were reported.[1]

o Bacterial ECso Study: The toxicity to Pseudomonas putida was assessed using a test that
measures the inhibition of cell multiplication. The half-maximal effective concentration (ECso)
was estimated using a mathematical model.[1]

Hazard Identification and Safety

Hazard Statements:

H302+H312+H332: Harmful if swallowed, in contact with skin or if inhaled.[4]

H315: Causes skin irritation.[4][6]

H319: Causes serious eye irritation.[4][6]

H410: Very toxic to aquatic life with long lasting effects.[4]

Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[4]

o P273: Avoid release to the environment.[5]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[4][5]
e P301+P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.[4]

e P302+P352+P312: IF ON SKIN: Wash with plenty of water. Call a POISON CENTER/doctor
if you feel unwell.[5]

o P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[4]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[4]
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Stability and Reactivity: The compound is stable under normal temperatures and pressures.[1]
[3] It is incompatible with strong oxidizing agents and strong acids.[3] Hazardous
decomposition products include hydrogen chloride, nitrogen oxides, carbon monoxide, carbon
dioxide, and hydrogen fluoride gas.[1][3]

Visualizations

As there is no available information on specific signaling pathways affected by 3-Amino-4-
chlorobenzotrifluoride, a generalized workflow for toxicological assessment is provided
below.
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Caption: A generalized workflow for chemical toxicological assessment.

Conclusion
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The toxicological database for 3-Amino-4-chlorobenzotrifluoride is notably sparse, with a
significant lack of in vivo studies on repeated dose toxicity, genotoxicity, and carcinogenicity.
The available data primarily indicates acute toxicity upon ingestion, dermal contact, and
inhalation, as well as significant ecotoxicity. The high log Pow value suggests a potential for
bioaccumulation, warranting caution in its handling and disposal. Researchers and drug
development professionals should exercise significant care, employing robust personal
protective equipment and containment measures when working with this compound. Further
comprehensive toxicological studies are necessary to fully characterize its safety profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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